1-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methoxy}-3-[(1Z)-(methoxyimino)methyl]urea

• IUPAC Name: 1-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methoxy]-3-[(Z)-methoxyiminomethyl]urea
• InChI: InChI=1S/C10H10ClF3N4O3/c1-20-17-5-16-9(19)18-21-4-8-7(11)2-6(3-15-8)10(12,13)14/h2-3,5H,4H2,1H3,(H2,16,17,18,19)
• InChI Key: PYQRKWRWWDEMTM-UHFFFAOYSA-N
• Canonical SMILES: CON=CNC(=O)NOCC1=C(C=C(C=N1)C(F)(F)F)Cl
• Isomeric SMILES: CO/N=C\NC(=O)NOCC1=C(C=C(C=N1)C(F)(F)F)Cl
• Molecular Formula: C10H10ClF3N4O3
• Molecular Weight: 326.66 g/mol

Description

This compound, also known as 1-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methoxy}-3-[(1Z)-(methoxyimino)methyl]urea, has a CAS Number of 400087-73-2 and a molecular weight of 312.64.

Synthesis Analysis

Trifluoromethylpyridines (TFMP) and its derivatives, including the compound , have been synthesized and applied in the agrochemical and pharmaceutical industries. The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H8ClF3N4O3/c10-6-1-5(9(11,12)13)2-14-7(6)3-20-17-8(18)15-4-16-19/h1-2H,3-4H2,(H2,15,17,18).

Chemical Reactions Analysis

The synthesis and applications of TFMP derivatives in the agrochemical and pharmaceutical industries have been reviewed. The major use of TFMP derivatives is in the protection of crops from pests.

Physical And Chemical Properties Analysis

This compound is a low melting solid. Its unique physicochemical properties are thought to contribute to its biological activities.

Scientific Research Applications

Agrochemicals

. The unique physicochemical properties of the fluorine atom combined with the pyridine moiety contribute to the biological activities of these compounds. This has led to the introduction of more than 20 new TFMP-containing agrochemicals with ISO common names.

Pharmaceuticals

. Five pharmaceutical products containing the TFMP moiety have been approved, and many candidates are currently undergoing clinical trials. The incorporation of TFMP has been crucial in developing drugs due to its impact on the biological activities and physical properties of compounds.

Veterinary Medicine

. The TFMP derivatives are chosen for their effectiveness in treating various conditions in animals, showcasing the versatility of this group in veterinary applications.

FDA-Approved Drugs

. These drugs exhibit a wide range of pharmacological activities, and the review of these drugs highlights the importance of the TFMP group as a pharmacophore.

Synthesis of Organic Compounds

. They are used as intermediates in the development of various chemicals that have applications in different industries, including agrochemicals and pharmaceuticals.

Functional Materials

. These materials find applications in areas like electronics and catalysis, where the unique properties of fluorine-containing compounds are beneficial.

Crop Protection

. This underscores the critical role of TFMP derivatives in modern pest control strategies.

Discovery Chemistry

. Its unique characteristics enable the discovery of new compounds with potential applications in various fields, including medicine and agriculture.

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Safety and Hazards

The compound has been classified as Acute Tox. 3 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3. Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, P501.

Future Directions

The development of fluorinated organic chemicals, including TFMP derivatives, is becoming an increasingly important research topic. It is expected that many novel applications of TFMP will be discovered in the future.